Cas no 25344-54-1 ((+)-Corlumidine)

Cordieridine base, molecular formula: c2oh19no6, molecular weight: 369.37.
(+)-Corlumidine structure
(+)-Corlumidine structure
Product Name:(+)-Corlumidine
CAS No:25344-54-1
Molecular Formula:C20H19NO6
Molecular Weight:369.36796
CID:52710
PubChem ID:12303959

(+)-Corlumidine Properties

Names and Identifiers

    • Corlumidine
    • (6R)-6-[(1S)-1,2,3,4-tetrahydro-6-hydroxy-7-methoxy-2-methyl-1-isoquinolinyl]furo[3,4-e]-1,3-benzodioxol-8(6H)-one
    • (+)-Corlumidine
    • (+)-corluMidin
    • (R)-6-((S)-6-Hydroxy-7-methoxy-2-methyl-1,2,3,4-tetrahydro-[1]isochinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-on
    • (R)-6-((S)-6-hydroxy-7-methoxy-2-methyl-1,2,3,4-tetrahydro-[1]isoquinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-one
    • 25344-54-1
    • SCHEMBL12363726
    • FS-7045
    • InChIKey: IDRRBLYLLIIGSH-ZWKOTPCHSA-N
    • Inchi: 1S/C20H19NO6/c1-21-6-5-10-7-13(22)15(24-2)8-12(10)17(21)18-11-3-4-14-19(26-9-25-14)16(11)20(23)27-18/h3-4,7-8,17-18,22H,5-6,9H2,1-2H3/t17-,18+/m0/s1
    • SMILES: COC1C(O)=CC2=C([C@@H]([C@@H]3OC(=O)C4=C5OCOC5=CC=C34)N(CC2)C)C=1

Computed Properties

  • Exact Mass: 369.12100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 369.12123733g/mol
  • Heavy Atom Count: 27
  • Complexity: 587
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 77.5Ų

Experimental Properties

  • LogP: 2.50810
  • PSA: 77.46000
  • Color/Form: Cryst.
  • Density: 1.417

(+)-Corlumidine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Key Organics Ltd
FS-7045-5mg
(+)-Corlumidine
25344-54-1 >95%
5mg
£555.99

(+)-Corlumidine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:25344-54-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

(+)-Corlumidine Related Literature

Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://eng.biocuiyuan.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd